N-(2-ethoxyethyl)-1-(3-phenyl-1,2-oxazol-5-yl)ethanamine

• IUPAC Name: N-(2-ethoxyethyl)-1-(3-phenyl-1,2-oxazol-5-yl)ethanamine
• InChI: InChI=1S/C15H20N2O2/c1-3-18-10-9-16-12(2)15-11-14(17-19-15)13-7-5-4-6-8-13/h4-8,11-12,16H,3,9-10H2,1-2H3
• InChI Key: UILDLWGNDUFPLP-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNC(C)C1=CC(=NO1)C2=CC=CC=C2
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

N-(2-ethoxyethyl)-1-(3-phenyl-1,2-oxazol-5-yl)ethanamine is an organic compound that features a complex structure with both aromatic and heterocyclic components

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-ethoxyethyl)-1-(3-phenyl-1,2-oxazol-5-yl)ethanamine typically involves multiple steps:

Formation of the 1,2-oxazole ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the phenyl group: This step often involves a Friedel-Crafts acylation or alkylation reaction.

Attachment of the ethanamine moiety: This can be done through reductive amination or other amine-forming reactions.

Addition of the 2-ethoxyethyl group: This step may involve nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

N-(2-ethoxyethyl)-1-(3-phenyl-1,2-oxazol-5-yl)ethanamine can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the reaction conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride or nucleophiles like sodium azide.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated derivatives or azides.

Scientific Research Applications

N-(2-ethoxyethyl)-1-(3-phenyl-1,2-oxazol-5-yl)ethanamine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Potential use as a probe in biochemical assays.

Medicine: Investigated for its potential pharmacological properties.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-(2-ethoxyethyl)-1-(3-phenyl-1,2-oxazol-5-yl)ethanamine involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses.

Comparison with Similar Compounds

Similar Compounds

• N-(2-methoxyethyl)-1-(3-phenyl-1,2-oxazol-5-yl)ethanamine
• N-(2-ethoxyethyl)-1-(3-methyl-1,2-oxazol-5-yl)ethanamine
• N-(2-ethoxyethyl)-1-(3-phenyl-1,2-thiazol-5-yl)ethanamine

Uniqueness

N-(2-ethoxyethyl)-1-(3-phenyl-1,2-oxazol-5-yl)ethanamine is unique due to its specific combination of functional groups and structural features. This uniqueness can result in distinct chemical reactivity and biological activity compared to similar compounds.